1-(2-ethyloxan-2-yl)methanamine
Overview
Description
1-(2-ethyloxan-2-yl)methanamine is an organic compound with a unique structure that includes an oxane ring substituted with an ethyl group and a methanamine group
Preparation Methods
Synthetic Routes and Reaction Conditions
. This process requires careful handling due to the toxicity and potential hazards associated with azide compounds.
Industrial Production Methods
Industrial production methods for 1-(2-ethyloxan-2-yl)methanamine often involve similar synthetic routes but are optimized for large-scale production. This includes the use of safer and more efficient reagents and conditions to minimize risks and improve yields .
Chemical Reactions Analysis
Types of Reactions
1-(2-ethyloxan-2-yl)methanamine undergoes various chemical reactions, including:
Reduction: Reduction reactions can convert the compound into different amine derivatives.
Substitution: The compound can participate in substitution reactions, where the amine group can be replaced or modified.
Common Reagents and Conditions
Oxidation: PhI(OAc)2 and TEMPO are commonly used for oxidation reactions.
Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.
Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.
Major Products Formed
Oxidation: Aldehydes and ketones.
Reduction: Different amine derivatives.
Substitution: Substituted amine compounds.
Scientific Research Applications
1-(2-ethyloxan-2-yl)methanamine has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential interactions with biological molecules and pathways.
Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 1-(2-ethyloxan-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for various enzymes, leading to the formation of active metabolites that exert biological effects. These interactions can influence cellular processes and pathways, contributing to its potential therapeutic applications .
Comparison with Similar Compounds
Similar Compounds
Methanamine: A simpler amine with a single carbon-nitrogen bond.
Ethanamine: An amine with an ethyl group attached to the nitrogen atom.
1- and 2-Propanamine: Amines with propyl groups attached to the nitrogen atom.
Uniqueness
1-(2-ethyloxan-2-yl)methanamine is unique due to its oxane ring structure and the presence of both an ethyl group and a methanamine group.
Properties
CAS No. |
1426955-23-8 |
|---|---|
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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